Cas no 1250381-15-7 ((3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol)

• Product Name: (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol
• CAS No: 1250381-15-7
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• MDL: MFCD07775357
• CID: 5158112
• Update Time: 2026-03-04

(3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol
• 3,4-Difluorophenyl-(5-methyl-2-furyl)methanol
• SB61644
• A920804
• (3,4-difluorophenyl)-(5-methylfuran-2-yl)methanol
• 2-Furanmethanol, α-(3,4-difluorophenyl)-5-methyl-

• MDL： MFCD07775357
• Inchi： 1S/C12H10F2O2/c1-7-2-5-11(16-7)12(15)8-3-4-9(13)10(14)6-8/h2-6,12,15H,1H3
• InChI Key： DSHDTMHXOMDWKB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1=CC=C(C)O1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4

Additional information on (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol

Exploring (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol (CAS No. 1250381-15-7): Properties, Applications, and Market Insights

(3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol (CAS No. 1250381-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and methylfuran moieties, exhibits promising properties for various applications. Its molecular structure combines a fluorinated aromatic ring with a furan-based alcohol, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol stems from their enhanced bioavailability and metabolic stability, which are critical in drug development. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have also explored its role in agrochemical formulations, where its structural features contribute to improved pesticidal activity.

From a synthetic perspective, 1250381-15-7 offers several advantages. The presence of fluorine atoms enhances the compound's lipophilicity, while the furan ring provides a platform for further functionalization. This dual functionality makes it a valuable candidate for medicinal chemistry and material science applications. Additionally, its stability under various conditions ensures compatibility with standard laboratory protocols.

The market for (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol is expanding, driven by increasing demand for fluorine-containing pharmaceuticals. Industry reports highlight its use in the development of next-generation antibiotics and antiviral agents, aligning with global health trends. Furthermore, its application in crop protection products addresses the growing need for sustainable agricultural solutions, a hot topic in today's eco-conscious market.

Quality control and regulatory compliance are paramount when working with CAS 1250381-15-7. Reputable suppliers ensure high purity levels (>98%) through advanced analytical techniques like HPLC and NMR spectroscopy. Researchers should verify certificates of analysis (CoA) to guarantee material consistency across batches, especially when used in sensitive applications such as drug discovery or biochemical assays.

Storage and handling recommendations for (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol include protection from moisture and light, typically in amber glass containers under inert atmosphere. Its shelf life can be extended when stored at temperatures between 2-8°C, making it suitable for long-term research projects. These practical considerations are frequently searched by laboratory professionals optimizing their chemical storage protocols.

Emerging research directions for 1250381-15-7 include its potential in catalysis and polymer chemistry. The compound's ability to participate in cross-coupling reactions makes it interesting for creating novel organic electronic materials, a field experiencing rapid growth due to demand for flexible electronics and energy storage solutions. These applications position the compound at the forefront of materials innovation.

Environmental and safety assessments of (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol indicate it requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used during handling. This information addresses common queries from EHS (Environmental Health and Safety) professionals implementing laboratory safety standards.

The synthesis of CAS 1250381-15-7 typically involves Grignard reactions or reductive amination protocols, with yields optimized through careful control of reaction parameters. Process chemists frequently search for scale-up methods and purification techniques for this compound, reflecting industrial interest in its production. Recent patents have disclosed improved synthetic routes that enhance efficiency while reducing environmental impact.

Analytical characterization of (3,4-Difluorophenyl)(5-methylfuran-2-yl)methanol reveals distinct spectral features that facilitate quality verification. The fluorine NMR signal appears in characteristic regions, while mass spectrometry confirms molecular weight. These analytical markers are crucial for researchers developing quality control methods and stability studies, common requirements in pharmaceutical development pipelines.

Looking ahead, the versatility of 1250381-15-7 suggests continued relevance across multiple scientific disciplines. Its combination of fluorine chemistry and heterocyclic properties aligns with current trends in fragment-based drug discovery and privileged structure approaches. As research into targeted therapies advances, this compound's unique attributes will likely find new applications in cutting-edge biomedical research.